Cas no 17910-73-5 (2-Hydroxy-5-dibenzosuberone)

• Product Name: 2-Hydroxy-5-dibenzosuberone
• CAS No: 17910-73-5
• Molecular Formula: C₁₅H₁₂O₂
• Molecular Weight: 224.25458
• CID: 122642
• PubChem ID: 7006703

2-Hydroxy-5-dibenzosuberone Properties

Names and Identifiers

• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 2-HYDROXY-5-DIBENZOSUBERONE
• 3-hydroxy-5,6-dihydrodibenzo[2,1-b:3',1'-f][7]annulen-11-one
• 5H-Dibenzo[a,d]cyclohepten-5-one,10,11-dihydro-2-hydroxy-
• 2-hydroxy-10,11-dihydro-5H-dibenzo<a,d>cyclohepten-5-one
• 2-hydroxydibenzosuberone
• AmbotzRL-1111
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one
• DCHD LINKER
• ALLICHEM 10420
• DIBENZOCYCLOHEPTA-1,4-DIENE LINKER
• DCHD Linker, Dibenzocyclohepta-1,4-diene Linker
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,b]-cyclohepte
• 10,11-Dihydro-2-hydroxy-5H-dibenzo[a,d]cyclohepten-5-one
• 2-Hydroxy-5-dibenzosuberone≥ 99% (TLC)
• DTXSID90426533
• 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro-2-hydroxy-
• BS-42148
• A934343
• J-011425
• CS-0148546
• FT-0637624
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,b]-cyclohepten-5-one
• MFCD01318864
• SCHEMBL4040669
• AT13195
• 2-hydroxy-5-dibenzosuberone, AldrichCPR
• 17910-73-5
• 6-hydroxytricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• AKOS005066819
• DB-044350
• SY386337
• 6-hydroxytricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,12,14-hexaen-2-one

• MDL： MFCD01318864
• InChIKey： MSGQRAAQALHWFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O2/c16-12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)15(14)17/h1-4,7-9,16H,5-6H2
• SMILES： C1=CC=C2C(=C1)CCC3=CC(=CC=C3C2=O)O

Computed Properties

• Exact Mass: 224.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 224.083729621g/mol
• Heavy Atom Count: 17
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.72180
• PSA: 37.30000
• Refractive Index: 1.602
• Boiling Point: 308.543°C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 161.044°C
• Solubility: Insuluble (9.6E-3 g/L) (25 ºC),
• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),

2-Hydroxy-5-dibenzosuberone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：2-8°C
• Signal Word：warning

2-Hydroxy-5-dibenzosuberone Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%